2-Bromo-4-chloro-5-fluorophenol

• IUPAC Name: 2-bromo-4-chloro-5-fluorophenol
• InChI: InChI=1S/C6H3BrClFO/c7-3-1-4(8)5(9)2-6(3)10/h1-2,10H
• InChI Key: KQAXEKRONYMMKG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Cl)Br)O
• Molecular Formula: C6H3BrClFO
• Molecular Weight: 225.44 g/mol
• CAS RN: 157165-23-6

Description

2-Bromo-4-chloro-5-fluorophenol is a chemical compound with the molecular formula C6H3BrClFO. It has an average mass of 225.443 Da and a monoisotopic mass of 223.903976 Da. It is available in both liquid and solid forms.

Molecular Structure Analysis

The InChI code for 2-Bromo-4-chloro-5-fluorophenol is 1S/C6H3BrClFO/c7-3-1-4(8)6(10)2-5(3)9/h1-2,10H. This code provides a specific description of the molecule’s structure, including the positions of the bromine, chlorine, and fluorine atoms on the phenol ring.

Physical And Chemical Properties Analysis

2-Bromo-4-chloro-5-fluorophenol has a molecular weight of 225.44. It is available in liquid form with a storage temperature of 2-8°C. It also exists in a solid form. .

Scientific Research Applications

• Pharmaceutical Research

  • Application : 2-Bromo-4-chloro-5-fluorophenol is used as a building block in pharmaceutical research. It has been used in the preparation of certain compounds for treating Huntington’s disease.

• Environmental Studies

  • Application : This compound is also used in environmental studies.

• Biochemical Research

  • Application : 2-Bromo-4-chloro-5-fluorophenol can be used as a biological material or organic compound for life science related research.

• Material Science

  • Application : This compound can also be used in material science research.

• Preparation of 4,4-difluoro-2-bromo-cyclohexadienone

  • Application : 2-Bromo-4-fluorophenol has been used in the preparation of 4,4-difluoro-2-bromo-cyclohexadienone.

• Preparation of 6-(aminomethylphenoxy)benzoxaborole analogs

  • Application : This compound has also been used in the preparation of 6-(aminomethylphenoxy)benzoxaborole analogs.

Safety And Hazards

This compound is considered hazardous. It has been assigned the GHS07 pictogram and the signal word "Warning". Hazard statements associated with it include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/clothing/eye protection/face protection.

Synthesis routes and methods

Procedure details

The reaction of 35.8 g (0.1 mol) of 2-bromo-4-chloro-5-fluoro-3'-nitrobenzophenone in 150 g of 5% oleum with 9.7 g (0.2 mol) of 70% hydrogen peroxide solution gives a mixture (29.0 g) of 2-bromo-4-chloro-5-fluorophenol, 2-bromo-4-chloro-5-fluorobenzoic acid, 3-nitrophenol and 3-nitrobenzoic acid (proportions in GC area-%: 14, 35, 36, 15) after dilution (300 g of water), refluxing for 4 h and extraction with methyl tert-butyl ether after removal of the solvent.